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Compound of Interest

Compound Name: (-)-Pyraclofos

CAS No.: 1374255-23-8

Cat. No.: B12726557

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the organophosphorus insecticide

Pyraclofos, with a specific focus on its chiral properties and the distinct characteristics of its

enantiomers. As a chiral compound, the biological activity and toxicity of Pyraclofos are

enantioselective, a critical consideration for its application and risk assessment.

Core Identification and Physicochemical Properties
Pyraclofos is a chiral organothiophosphate insecticide. While a specific CAS number for the (-)-
Pyraclofos enantiomer is not distinctly indexed in common chemical databases, the racemic

mixture is well-documented.
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Identifier Value Source

Compound Name (-)-Pyraclofos N/A

Racemic Pyraclofos CAS

Number
89784-60-1 [1][2][3][4][5]

Deprecated Racemic CAS

Number
77458-01-6 [1][6][7]

Molecular Formula C₁₄H₁₈ClN₂O₃PS [1][3]

Molecular Weight 360.8 g/mol [1]

IUPAC Name

O-[1-(4-chlorophenyl)-1H-

pyrazol-4-yl] O-ethyl S-propyl

phosphorothioate

[3]

Physicochemical Properties of Racemic Pyraclofos:

Property Value Source

Appearance
Colorless to white crystalline

solid
[8][9]

Melting Point 38-45 °C [10]

Boiling Point Decomposes before boiling [9]

Solubility in Water Low to moderate [2]

LogP (Octanol-Water Partition

Coefficient)
3.8 [1]

Vapor Pressure 1.87 x 10⁻⁵ mmHg at 25 °C [8]

Enantiomers of Pyraclofos: Absolute Configuration
and Bioactivity
The phosphorus atom in Pyraclofos is a chiral center, leading to the existence of two

enantiomers. The relationship between the optical rotation and the absolute configuration has
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been determined as:

S-(+)-Pyraclofos

R-(-)-Pyraclofos[11][12]

This distinction is crucial as the enantiomers exhibit significantly different biological activities.

Enantioselective Toxicity:

The primary mechanism of action for Pyraclofos, like other organophosphate insecticides, is

the inhibition of the enzyme acetylcholinesterase (AChE).[2][3] This inhibition leads to an

accumulation of the neurotransmitter acetylcholine, causing overstimulation of the nervous

system and ultimately death in target pests.[8]

Research has demonstrated a marked difference in the inhibitory potency of the Pyraclofos

enantiomers:

R-(-)-Pyraclofos is a significantly more potent inhibitor of acetylcholinesterase than its S-(+)-

enantiomer.[13][14][15] One study found (-)-Pyraclofos to be approximately 15 times more

potent in inhibiting butyrylcholinesterase (BChE), a related enzyme.[13][15]

Interestingly, while the R-(-)-enantiomer is the more effective insecticide, the S-(+)-

enantiomer has been shown to exhibit higher acute toxicity to certain non-target aquatic

organisms, such as Daphnia magna.[13][15]

This enantioselectivity highlights the importance of studying the individual isomers to fully

understand the efficacy and environmental impact of Pyraclofos.

Proposed Synthesis of Racemic Pyraclofos
While a detailed, step-by-step protocol for the industrial synthesis of racemic Pyraclofos is not

readily available in the public domain, a plausible synthetic route can be proposed based on

the known synthesis of its key intermediates and general principles of organophosphate

chemistry. This proposed pathway involves two main stages: the synthesis of the pyrazole

intermediate and the final phosphorylation reaction.

Diagram of Proposed Synthesis Pathway:
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Part 1: Synthesis of 1-(4-chlorophenyl)-4-hydroxypyrazole Part 2: Synthesis of O-ethyl S-propyl phosphorochloridothioate Part 3: Final Coupling Reaction
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Sequential reaction with Ethanol and Propanethiol

Ethanol Propanethiol 1-(4-chlorophenyl)-4-hydroxypyrazole

Racemic Pyraclofos

Phosphorylation

O-ethyl S-propyl phosphorochloridothioate Base (e.g., Triethylamine)
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Caption: Proposed synthetic pathway for racemic Pyraclofos.

Part 1: Synthesis of 1-(4-chlorophenyl)-4-hydroxypyrazole

The synthesis of this key intermediate has been described in patent literature.[16]

Step 1: Formation of p-chlorophenylhydrazine hydrochloride. p-Bromochlorobenzene is

reacted with hydrazine hydrate in the presence of a phase transfer catalyst and a solvent to

yield p-chlorophenylhydrazine hydrochloride. This method is advantageous as it reduces

wastewater compared to older methods.[16]

Step 2: Formation of an intermediate pyrazolone. The p-chlorophenylhydrazine hydrochloride

is then reacted with an acrylate, an alkali, and a sodium alkoxide in toluene to form a

pyrazolone intermediate.[16]
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Step 3: Oxidation to 1-(4-chlorophenyl)-4-hydroxypyrazole. The pyrazolone intermediate is

oxidized using hydrogen peroxide in an alkaline solution to yield the final intermediate, 1-(4-

chlorophenyl)-4-hydroxypyrazole.[16]

Part 2: Synthesis of O-ethyl S-propyl phosphorochloridothioate

This reagent is synthesized from thiophosphoryl chloride (PSCl₃) through sequential reactions

with ethanol and propanethiol. The order of addition and reaction conditions are critical to

ensure the desired product is formed.

Part 3: Final Coupling Reaction (Proposed)

Step 4: Phosphorylation. 1-(4-chlorophenyl)-4-hydroxypyrazole is reacted with O-ethyl S-

propyl phosphorochloridothioate in an inert solvent. A base, such as triethylamine, is typically

required to neutralize the hydrochloric acid byproduct of the reaction. This type of reaction is

a standard method for the synthesis of organophosphate esters.

Chiral Separation of Pyraclofos Enantiomers
The separation of Pyraclofos enantiomers is essential for studying their individual biological

activities. High-performance liquid chromatography (HPLC) using chiral stationary phases

(CSPs) is the most effective method for this purpose.

Experimental Protocol for Chiral HPLC Separation:

Instrumentation: A standard HPLC system equipped with a UV detector is suitable.

Chiral Columns: Polysaccharide-based CSPs have shown excellent results for the

separation of Pyraclofos enantiomers. Specifically, Chiralcel OD and Chiralpak AD columns

have been reported to achieve baseline resolution.[13][15]

Mobile Phase: A mixture of n-hexane and an alcohol (e.g., isopropanol or ethanol) is typically

used as the mobile phase. The optimal ratio of hexane to alcohol will need to be determined

empirically to achieve the best separation.

Detection: The enantiomers can be detected using a UV detector, typically at a wavelength

of 254 nm.
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Elution Order: The elution order of the enantiomers may vary depending on the specific

chiral column used. For example, on a Chiralcel OD column, the (-)-enantiomer has been

observed to elute before the (+)-enantiomer.[14]

Diagram of Chiral Separation Workflow:

Racemic Pyraclofos Sample

HPLC System with Chiral Column
(e.g., Chiralcel OD)

Separation of Enantiomers

UV Detection (254 nm)

Fraction Collection

(-)-Pyraclofos (+)-Pyraclofos

Further Analysis (e.g., Bioassays)

Click to download full resolution via product page

Caption: Workflow for the chiral separation of Pyraclofos enantiomers.
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Conclusion
Pyraclofos is a chiral insecticide with enantiomers that exhibit distinct toxicological profiles. The

R-(-)-enantiomer is the more potent acetylcholinesterase inhibitor, making it the more effective

insecticide. However, the S-(+)-enantiomer can display higher toxicity to certain non-target

organisms. This enantioselectivity underscores the necessity of evaluating the biological and

environmental effects of each enantiomer individually for a comprehensive risk assessment.

The proposed synthesis and established chiral separation methods provide a framework for

further research into the unique properties of each Pyraclofos enantiomer.
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